Cas no 32013-67-5 (9,10-Anthracenedione, 1,2,4,5-tetrahydroxy-7-(hydroxymethyl)-)

• Product Name: 9,10-Anthracenedione, 1,2,4,5-tetrahydroxy-7-(hydroxymethyl)-
• CAS No: 32013-67-5
• MF: C₁₅H₁₀O₇
• MW: 302.235704898834
• CID: 1449744
• Update Time: 2024-08-23

9,10-Anthracenedione, 1,2,4,5-tetrahydroxy-7-(hydroxymethyl)- Chemical and Physical Properties

Names and Identifiers

• 9,10-Anthracenedione, 1,2,4,5-tetrahydroxy-7-(hydroxymethyl)-

• Inchi： 1S/C15H10O7/c16-4-5-1-6-10(7(17)2-5)15(22)11-8(18)3-9(19)14(21)12(11)13(6)20/h1-3,16-19,21H,4H2
• InChI Key： YEFLQXYBBIOOKV-UHFFFAOYSA-N
• SMILES： C1(O)=C2C(C(=O)C3=C(C2=O)C=C(CO)C=C3O)=C(O)C=C1O

Computed Properties

• Exact Mass: 302.0426
• Monoisotopic Mass: 302.043
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 1
• Complexity: 479
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 135A^2

Experimental Properties

• Density: 1.814±0.06 g/cm3(Predicted)
• Boiling Point: 679.9±55.0 °C(Predicted)
• PSA: 135.29
• pka: 6.09±0.20(Predicted)